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Abstract
Lantanose A is an oligosaccharide that was first isolated from the roots of Lantana camara, a

plant belonging to the Verbenaceae family. This technical guide provides a comprehensive

review of the available scientific literature on Lantanose A, including its discovery, chemical

structure, and the historical context of its isolation. While research on the specific biological

activities of Lantanose A is limited, this guide also explores the broader pharmacological

activities of Lantana camara extracts, which contain a diverse array of phytochemicals. This

paper aims to serve as a foundational resource for researchers interested in the chemistry and

potential therapeutic applications of Lantanose A and other oligosaccharides from medicinal

plants.

Introduction and Historical Context
Lantana camara L. is a perennial flowering shrub native to the American tropics.[1] It has been

widely introduced to other parts of the world as an ornamental plant and has become a

notorious invasive weed in many regions.[1] Despite its invasive nature, various parts of the

Lantana camara plant have been used in traditional medicine across the globe to treat a range

of ailments, including fever, colds, rheumatism, and skin diseases.[2] This traditional use has

prompted significant scientific interest in the phytochemical composition and pharmacological

properties of the plant.
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Phytochemical investigations of Lantana camara have revealed a rich and diverse array of

secondary metabolites, including terpenoids, flavonoids, iridoid glycosides, and

oligosaccharides.[3] It is within this context that Lantanose A was discovered.

Discovery and Chemical Structure
Lantanose A was first reported in a 1992 publication detailing the chemical constituents of the

roots of Lantana camara.[3] It was identified as a new oligosaccharide, alongside another new

compound named Lantanose B.[3]

Chemical Properties:

Property Value

Molecular Formula C30H52O26

Molecular Weight 828.72 g/mol

Type of Compound Oligosaccharide

Source Roots of Lantana camara

Experimental Protocols
The isolation and structural elucidation of Lantanose A involved a series of meticulous

experimental procedures as described in the initial discovery.

Isolation of Lantanose A
The protocol for isolating Lantanose A from the roots of Lantana camara is summarized as

follows:
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Lantana camara Extracts

Reported Biological Activities

Lantanose A Lantadene A Flavonoids Iridoid Glycosides

Anti-inflammatory Antibacterial Anticancer Antioxidant
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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